Cas no 1219903-82-8 (2-(6-oxo-1,6-dihydropyridin-3-yl)formamido-N-2-(thiophen-2-yl)ethylacetamide)

• Product Name: 2-(6-oxo-1,6-dihydropyridin-3-yl)formamido-N-2-(thiophen-2-yl)ethylacetamide
• CAS No: 1219903-82-8
• MF: C₁₄H₁₅N₃O₃S
• MW: 305.352201700211
• CID: 6271457
• Update Time: 2025-07-22

2-(6-oxo-1,6-dihydropyridin-3-yl)formamido-N-2-(thiophen-2-yl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(6-oxo-1,6-dihydropyridin-3-yl)formamido-N-2-(thiophen-2-yl)ethylacetamide
• 6-oxo-N-[2-oxo-2-(2-thiophen-2-ylethylamino)ethyl]-1H-pyridine-3-carboxamide

• Inchi： 1S/C14H15N3O3S/c18-12-4-3-10(8-16-12)14(20)17-9-13(19)15-6-5-11-2-1-7-21-11/h1-4,7-8H,5-6,9H2,(H,15,19)(H,16,18)(H,17,20)
• InChI Key： SCZOOGHVXFEEAM-UHFFFAOYSA-N
• SMILES： C1NC(=O)C=CC=1C(NCC(=O)NCCC1SC=CC=1)=O

Additional information on 2-(6-oxo-1,6-dihydropyridin-3-yl)formamido-N-2-(thiophen-2-yl)ethylacetamide

Introduction to 2-(6-oxo-1,6-dihydropyridin-3-yl)formamido-N-2-(thiophen-2-yl)ethylacetamide and Its Significance in Modern Chemical Biology

The compound with the CAS no. 1219903-82-8, identified as 2-(6-oxo-1,6-dihydropyridin-3-yl)formamido-N-2-(thiophen-2-yl)ethylacetamide, represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. This molecule, characterized by its intricate structural framework, has garnered attention in the scientific community due to its potential applications in drug discovery and molecular pharmacology. The presence of key functional groups, including the pyridine ring, thiophene moiety, and formamido linkage, contributes to its unique chemical properties and biological activity.

Recent advancements in chemical biology have highlighted the importance of multifunctional compounds that can interact with multiple biological targets. The structural design of 2-(6-oxo-1,6-dihydropyridin-3-yl)formamido-N-2-(thiophen-2-yl)ethylacetamide aligns well with this trend, as it incorporates elements known to exhibit pharmacological efficacy. Specifically, the pyridine component is frequently employed in medicinal chemistry due to its ability to modulate enzyme activity and receptor binding. In contrast, the thiophene group is recognized for its role in enhancing metabolic stability and bioavailability, making it a valuable addition to drug candidates.

The formamido-N-2-(thiophen-2-yl)ethylacetamide moiety further enriches the compound's pharmacophoric profile. This segment not only contributes to the overall solubility and lipophilicity balance but also provides a scaffold for further derivatization. Such structural flexibility is crucial for optimizing drug-like properties, including solubility, permeability, and metabolic stability. The compound's design reflects a deliberate strategy to maximize its potential as a therapeutic agent while minimizing off-target effects.

In the context of contemporary research, the exploration of heterocyclic compounds like 2-(6-oxo-1,6-dihydropyridin-3-yl)formamido-N-2-(thiophen-2-yl)ethylacetamide is driven by their demonstrated ability to influence key biological pathways. For instance, studies have shown that derivatives of the pyridine ring can interact with enzymes such as kinases and phosphodiesterases, which are central to numerous disease mechanisms. Similarly, thiophene-based compounds have been investigated for their anti-inflammatory and antioxidant properties. The combination of these motifs in our target molecule suggests a broad spectrum of potential therapeutic applications.

One particularly compelling area of research involves the use of such compounds in oncology. The ability of pyridine-thiophene hybrids to disrupt cancer cell signaling pathways has been extensively studied. Preclinical data indicate that molecules with this structural configuration can inhibit the growth of tumor cells by targeting critical downstream effectors of pathways like MAPK and PI3K/Akt. Furthermore, the formamido group may enhance binding affinity by introducing hydrogen bonding interactions with biological targets. These features make CAS no. 1219903-82-8 a promising candidate for further investigation in cancer therapeutics.

Another emerging field where this compound shows promise is neurology. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by aberrant protein aggregation and oxidative stress. The structural components of 2-(6-oxo-1,6-dihydropyridin-3-yl)formamido-N-2-(thiophen-2-yilethylacetamide) could potentially interfere with these pathological processes by inhibiting protease enzymes or scavenging reactive oxygen species. Recent studies have demonstrated that thiophene derivatives can cross the blood-brain barrier, raising hopes for their use in treating central nervous system disorders.

The synthesis and characterization of this compound also highlight advancements in synthetic methodologies that enable the construction of complex molecular architectures. Modern techniques such as transition-metal-catalyzed cross-coupling reactions have made it feasible to incorporate diverse functional groups into a single scaffold with high precision. This capability is essential for developing lead compounds that exhibit optimal pharmacokinetic profiles. The synthetic route for CAS no. 1219903-82-8 exemplifies how interdisciplinary approaches can be leveraged to create novel therapeutic entities.

From a computational chemistry perspective, virtual screening and molecular docking studies have been instrumental in evaluating the binding affinity of this compound towards various biological targets. These simulations provide insights into how different parts of the molecule interact with proteins at an atomic level. By fine-tuning specific interactions through structural modifications, researchers can enhance both potency and selectivity. Such computational strategies are becoming increasingly integral to drug discovery pipelines.

The future development of 2-(6-oxyo1,6-dihydropyridin -3 - yl ) formamido - N - 2 - ( thi ophen - 2 - yl ) eth yl acet amide will likely involve interdisciplinary collaboration between synthetic chemists, biochemists, and clinicians. Preclinical testing will be essential to assess its safety profile and efficacy in animal models before human trials can commence. Given its promising preclinical data and well-defined mechanism of action , this compound holds significant potential as a next-generation therapeutic agent .

In conclusion , the exploration o f com pounds like CAS no .1219903 - 82 - 8 underscores th e ongoing quest fo r innovative so lutions i n pharmaceuticals . Th e i nterplay o f structure an d function i s po tentially transformative , offering hope f or treatm ents o f both common an d rare diseases . As researc h contin ues t o uncover new applications an d refine synthetic pa thways , molecules wi th i ntricate designs will play an increasingly pivotal role i n shaping th e future o f medicine .